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Compound of Interest

Compound Name: 5-ROX-SE

Cat. No.: B15597528 Get Quote

Welcome to the Technical Support Center for 5-Carboxy-X-Rhodamine, Succinimidyl Ester (5-
ROX-SE). This resource is designed for researchers, scientists, and drug development

professionals to provide comprehensive troubleshooting guides and frequently asked questions

(FAQs) to help you improve the signal-to-noise ratio in your experiments involving 5-ROX-SE.

Frequently Asked Questions (FAQs)
Q1: What is 5-ROX-SE and what are its primary applications?

5-ROX-SE is an amine-reactive fluorescent dye belonging to the rhodamine family. The

succinimidyl ester (SE) moiety readily reacts with primary amino groups (-NH₂) on molecules

like proteins, peptides, and amine-modified oligonucleotides to form a stable covalent bond. Its

bright fluorescence in the orange-red region of the spectrum makes it a popular choice for a

variety of applications, including:

Oligonucleotide labeling: For use in applications like real-time PCR (as a reference dye) and

fluorescence in situ hybridization (FISH).

Protein and antibody conjugation: For use in immunoassays, flow cytometry, and

fluorescence microscopy.

Automated DNA sequencing.

Q2: What are the key spectral properties of 5-ROX?
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The spectral characteristics of 5-ROX are crucial for designing experiments and selecting

appropriate instrument settings.

Property Value Reference

Excitation Maximum (λex) ~570-580 nm [1]

Emission Maximum (λem) ~591-604 nm [1]

Molar Extinction Coefficient (ε) ~93,000 cm⁻¹M⁻¹ [2]

Q3: How should 5-ROX-SE be stored?

Proper storage is critical to maintain the reactivity and fluorescence of 5-ROX-SE.

Condition Recommendation Reference

Long-term storage
Store at -20°C, desiccated and

protected from light.
[3]

Stock solutions (in DMSO or

DMF)

Store at -20°C in small aliquots

to avoid repeated freeze-thaw

cycles.

[4]

Troubleshooting Guide
This guide addresses common issues encountered during experiments with 5-ROX-SE that

can lead to a poor signal-to-noise ratio.

Problem 1: Weak or No Fluorescence Signal
A faint or undetectable signal is a common frustration. The following workflow can help

diagnose the root cause.
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Weak or No Signal

Verify Labeling Efficiency

Is the labeling reaction inefficient?

Optimize Probe Concentration

Is the probe concentration suboptimal?

Check Buffer pH

Is the pH of the imaging buffer incorrect?

Verify Instrument Settings

Are the microscope/reader settings correct?

Investigate Quenching

Is the fluorescence being quenched?

Assess Photobleaching

Is the signal fading too quickly?

Calculate Degree of Labeling (DOL) Perform Concentration Titration Adjust pH to Optimal Range Use Appropriate Filter Sets Remove Potential Quenchers Use Antifade Reagents

High Background

Incomplete Removal of Unbound Dye

Is there residual free dye?

Non-specific Binding of Conjugate

Is the labeled probe sticking non-specifically?

Sample Autofluorescence

Is the sample itself fluorescent?

Contaminated Reagents/Media

Are the buffers or media contributing to the background?

Improve Purification Method
(e.g., Gel Filtration, Dialysis)

Use Blocking Agents
(e.g., BSA, Serum)

Employ Spectral Unmixing or
Use a Red-shifted Dye

Use Fresh, Filtered Buffers and
Phenol Red-Free Media
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Preparation

Reaction Downstream Processing

Dissolve Amine-Oligo
in Bicarbonate Buffer

Mix Oligo and Dye Solutions

Dissolve 5-ROX-SE
in DMSO

Incubate 2-4h at RT
(in the dark)

Purify Labeled Oligo
(Gel Filtration/HPLC) Quantify and Calculate DOL

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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